Cas no 859218-36-3 (PIPERAZINE, 1-PROPYL-4-[2-(3,3,5,5-TETRAMETHYLCYCLOHEXYL)PHENYL]-)

• Product Name: PIPERAZINE, 1-PROPYL-4-[2-(3,3,5,5-TETRAMETHYLCYCLOHEXYL)PHENYL]-
• CAS No: 859218-36-3
• MF: C₂₃H₃₈N₂
• MW: 342.56122636795
• CID: 3495930
• PubChem ID: 11450722
• Update Time: 2025-04-21

PIPERAZINE, 1-PROPYL-4-[2-(3,3,5,5-TETRAMETHYLCYCLOHEXYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• PIPERAZINE, 1-PROPYL-4-[2-(3,3,5,5-TETRAMETHYLCYCLOHEXYL)PHENYL]-
• SCHEMBL4251023
• UNII-HYX4G853IU
• 1-Propyl-4-(2-(3,3,5,5-tetramethylcyclohexyl)phenyl)piperazine
• 859218-36-3
• HYX4G853IU
• ER-464195-01 free base
• Piperazine, 1-propyl-4-(2-(3,3,5,5-tetramethylcyclohexyl)phenyl)-,

• Inchi： 1S/C23H38N2/c1-6-11-24-12-14-25(15-13-24)21-10-8-7-9-20(21)19-16-22(2,3)18-23(4,5)17-19/h7-10,19H,6,11-18H2,1-5H3
• InChI Key： GAKUHUDQOSTXGQ-UHFFFAOYSA-N
• SMILES： N1(CCN(CCC)CC1)C1=CC=CC=C1C1CC(C)(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 342.303499221Da
• Monoisotopic Mass: 342.303499221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 6.5Ų